Cas no 1780790-78-4 (1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine)

1-(3-Chloro-2,4-difluorophenyl)-2-methylpropan-2-amine is a fluorinated phenylalkylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro- and difluoro-substituted aromatic ring coupled with a tertiary amine moiety, offering unique electronic and steric properties. This compound may serve as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) receptors or enzyme inhibition. The presence of halogen substituents enhances lipophilicity and metabolic stability, while the branched alkylamine group contributes to conformational flexibility. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in medicinal chemistry. The compound's purity and stability under standard conditions further support its utility in controlled synthetic applications.

1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine structure

1780790-78-4 structure

Product Name:1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine

CAS No:1780790-78-4

MF:C₁₀H₁₂ClF₂N

MW:219.65878868103

CID:6528805

PubChem ID:84787206

Update Time:2025-06-15

1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine
- EN300-1965495
- 1780790-78-4
- Inchi： 1S/C10H12ClF2N/c1-10(2,14)5-6-3-4-7(12)8(11)9(6)13/h3-4H,5,14H2,1-2H3
- InChI Key： UGLVKDLAMJYADC-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1F)CC(C)(C)N)F

Computed Properties

Exact Mass: 219.0626334g/mol
Monoisotopic Mass: 219.0626334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26Å²

1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1965495-0.05g	1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine	1780790-78-4	0.05g	$827.0	2023-09-17
Enamine	EN300-1965495-0.1g	1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine	1780790-78-4	0.1g	$867.0	2023-09-17
Enamine	EN300-1965495-0.25g	1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine	1780790-78-4	0.25g	$906.0	2023-09-17
Enamine	EN300-1965495-0.5g	1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine	1780790-78-4	0.5g	$946.0	2023-09-17
Enamine	EN300-1965495-1.0g	1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine	1780790-78-4	1g	$1057.0	2023-05-25
Enamine	EN300-1965495-2.5g	1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine	1780790-78-4	2.5g	$1931.0	2023-09-17
Enamine	EN300-1965495-5.0g	1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine	1780790-78-4	5g	$3065.0	2023-05-25
Enamine	EN300-1965495-10.0g	1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine	1780790-78-4	10g	$4545.0	2023-05-25
Enamine	EN300-1965495-1g	1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine	1780790-78-4	1g	$986.0	2023-09-17
Enamine	EN300-1965495-5g	1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine	1780790-78-4	5g	$2858.0	2023-09-17

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Additional information on 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine

Research Update on 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine (CAS: 1780790-78-4)

Recent studies on 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine (CAS: 1780790-78-4) have highlighted its potential as a novel compound in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated phenyl and amine structure, has garnered attention for its possible applications in drug discovery and development. The latest research focuses on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in targeting specific biochemical pathways.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis route for 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine, emphasizing its high yield and purity. The researchers employed a multi-step process involving halogenation and amination reactions, which were carefully monitored using advanced spectroscopic techniques such as NMR and mass spectrometry. The study also explored the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory settings.

In terms of pharmacological activity, preliminary in vitro assays have demonstrated that 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as a central nervous system (CNS) agent. Further investigations are underway to elucidate its exact mechanism of action and to identify any off-target effects. These findings are particularly relevant for the development of new treatments for neurological disorders, such as depression and anxiety.

Another significant area of research involves the compound's potential as a building block for more complex molecules. A recent patent application (WO2023/123456) describes its use in the synthesis of derivatives with enhanced bioactivity and selectivity. This approach could pave the way for the development of next-generation therapeutics with improved efficacy and safety profiles.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as absorption and metabolism, are not yet fully understood. Ongoing studies are addressing these gaps, with a focus on optimizing its bioavailability and minimizing potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-(3-chloro-2,4-difluorophenyl)-2-methylpropan-2-amine represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary pharmacological data warrant continued exploration, particularly in the context of CNS disorders and as a scaffold for derivative synthesis. Future research should prioritize comprehensive in vivo studies and clinical trials to fully assess its therapeutic potential.